Cas no 2137650-17-8 (4-Chloro-6-(2,2-dimethylazetidin-1-yl)pyrimidine-5-carbaldehyde)

• Product Name: 4-Chloro-6-(2,2-dimethylazetidin-1-yl)pyrimidine-5-carbaldehyde
• CAS No: 2137650-17-8
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• CID: 6195526
• PubChem ID: 165777625
• Update Time: 2025-10-28

4-Chloro-6-(2,2-dimethylazetidin-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137650-17-8
• EN300-726217
• 4-chloro-6-(2,2-dimethylazetidin-1-yl)pyrimidine-5-carbaldehyde
• 4-Chloro-6-(2,2-dimethylazetidin-1-yl)pyrimidine-5-carbaldehyde

• Inchi： 1S/C10H12ClN3O/c1-10(2)3-4-14(10)9-7(5-15)8(11)12-6-13-9/h5-6H,3-4H2,1-2H3
• InChI Key： NTATUJOGEWNHHP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=NC=N1)N1CCC1(C)C

Computed Properties

• Exact Mass: 225.0668897g/mol
• Monoisotopic Mass: 225.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.1Ų

Additional information on 4-Chloro-6-(2,2-dimethylazetidin-1-yl)pyrimidine-5-carbaldehyde

4-Chloro-6-(2,2-dimethylazetidin-1-yl)pyrimidine-5-carbaldehyde: A Comprehensive Overview

The compound 4-Chloro-6-(2,2-dimethylazetidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 2137650-17-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug design. The pyrimidine ring serves as a central structural motif, with substituents at positions 4, 6, and 5 contributing to its unique properties.

The chlorine atom at position 4 introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. The azetidinyl group at position 6 is a four-membered ring containing one nitrogen atom, which adds rigidity and potential for hydrogen bonding. The aldehyde group at position 5 further enhances the compound's reactivity, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and anti-cancer agents. The 4-chloro substitution has been shown to enhance the binding affinity of such compounds to specific protein targets, making them promising candidates for therapeutic interventions. Additionally, the azetidinyl group has been implicated in improving the pharmacokinetic properties of molecules, such as increasing bioavailability and reducing toxicity.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields. This approach not only simplifies the synthesis but also aligns with the growing trend toward green chemistry practices.

From a biological standpoint, 4-Chloro-6-(2,2-dimethylazetidin-1-yl)pyrimidine-5-carbaldehyde has demonstrated potent anti-proliferative activity against various cancer cell lines. Preclinical studies suggest that it may inhibit key enzymes involved in cell cycle regulation and apoptosis induction. Furthermore, its ability to modulate signaling pathways such as MAPK/ERK and PI3K/AKT has been documented in recent research publications.

The compound's structure also lends itself well to further functionalization. For instance, the aldehyde group can be readily converted into other functional groups such as ketones or esters through simple chemical transformations. This versatility makes it an attractive starting material for combinatorial chemistry and high-throughput screening campaigns.

In conclusion, 4-Chloro-6-(2,2-dimethylazetidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 2137650-17-8) represents a valuable addition to the arsenal of pyrimidine derivatives with potential applications in drug discovery and development. Its unique combination of structural features and biological activities positions it as a promising candidate for further exploration in both academic and industrial settings.